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Compound of Interest

Compound Name:
N-(m-PEG4)-N'-(amino-PEG3)-

Cy5

Cat. No.: B1193257 Get Quote

Technical Guide: N-(m-PEG4)-N'-(amino-PEG3)-
Cy5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

experimental applications, and relevant protocols for N-(m-PEG4)-N'-(amino-PEG3)-Cy5, a

fluorescent labeling reagent. This molecule is particularly valuable in biological research and

drug development for its utility in conjugating to biomolecules and subsequent use in imaging

and tracking studies.

Core Compound Specifications
N-(m-PEG4)-N'-(amino-PEG3)-Cy5 is a near-infrared fluorescent dye featuring a terminal

primary amine group. This amine provides a reactive handle for conjugation to various

functional groups on target biomolecules. The molecule incorporates polyethylene glycol (PEG)

spacers, which enhance its solubility in aqueous media and can reduce non-specific binding

and immunogenicity in biological systems.

The key quantitative data for N-(m-PEG4)-N'-(amino-PEG3)-Cy5 are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 2107272-96-6 [1]

Molecular Weight 756.4 g/mol [1]

Molecular Formula C₄₂H₆₂ClN₃O₇ [2]

Excitation Maximum (λex) 649 nm [1]

Emission Maximum (λem) 667 nm [1]

Extinction Coefficient 163,000 cm⁻¹M⁻¹ [1]

Purity Typically ≥97% [1]

Solubility Water, DMSO, DMF, DCM [1]

Storage Conditions -20°C, protected from light [1]

Experimental Protocols
The primary application of N-(m-PEG4)-N'-(amino-PEG3)-Cy5 is the fluorescent labeling of

biomolecules. The terminal primary amine allows for its conjugation to molecules containing

amine-reactive functional groups, such as N-hydroxysuccinimide (NHS) esters or

isothiocyanates. Below is a detailed protocol for the conjugation of this dye to a protein

containing an NHS ester.

Protein Labeling via NHS Ester Chemistry
This protocol outlines the steps for conjugating the amine-functionalized Cy5 dye to a protein

that has been activated with an NHS ester.

Materials:

N-(m-PEG4)-N'-(amino-PEG3)-Cy5

Protein of interest with an activated NHS ester group

Amine-free buffer (e.g., 100 mM sodium bicarbonate buffer, pH 8.0-9.0)
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Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis equipment for purification

Procedure:

Protein Preparation: Dissolve the protein of interest in an amine-free buffer at a

concentration of 1-10 mg/mL. The slightly alkaline pH is crucial for ensuring the primary

amine of the dye is deprotonated and reactive.

Dye Preparation: Immediately before use, dissolve N-(m-PEG4)-N'-(amino-PEG3)-Cy5 in

anhydrous DMF or DMSO to a concentration of 10-20 mM.

Labeling Reaction: Add a 10-20 fold molar excess of the dissolved Cy5 dye solution to the

protein solution.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, ensuring it is

protected from light to prevent photobleaching of the Cy5 dye.

Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100

mM. Incubate for an additional 15 minutes at room temperature. This step ensures that any

unreacted NHS esters on the protein are capped.

Purification: Remove the unreacted Cy5 dye and byproducts using a desalting column or by

dialysis against a suitable buffer (e.g., PBS).

Characterization: Determine the degree of labeling by measuring the absorbance of the

purified conjugate at 280 nm (for the protein) and ~649 nm (for the Cy5 dye).

Visualized Workflows and Pathways
To further illustrate the utility of N-(m-PEG4)-N'-(amino-PEG3)-Cy5, the following diagrams,

generated using Graphviz, depict a typical experimental workflow and a relevant signaling

pathway.
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Bioconjugation Workflow
This diagram illustrates the logical steps involved in conjugating the amine-functionalized Cy5

dye to a target protein for subsequent use in downstream applications.
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Caption: Workflow for labeling a target protein with N-(m-PEG4)-N'-(amino-PEG3)-Cy5.

Ligand-Receptor Internalization Pathway
Fluorescently labeled ligands are instrumental in studying receptor-mediated endocytosis and

intracellular trafficking. This diagram shows a simplified signaling pathway where a ligand,

labeled with our Cy5 dye, binds to a cell surface receptor and is subsequently internalized.
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Caption: A simplified pathway of ligand-receptor internalization and trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193257#n-m-peg4-n-amino-peg3-cy5-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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